Cas no 5822-13-9 (N1-Benzylbenzene-1,2-diamine)

• Product Name: N1-Benzylbenzene-1,2-diamine
• CAS No: 5822-13-9
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD03094682
• CID: 858816
• PubChem ID: 2735482
• Update Time: 2025-04-19

N1-Benzylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-Benzylbenzene-1,2-diamine
• 2-N-benzylbenzene-1,2-diamine
• N-BENZYL-1,2-DIAMINOBENZENE
• 1,2-benzenediamine, N1-(phenylmethyl)-
• N-Benzyl-1,2-benzenediamine
• N-Benzyl-1,2-phenylenediamine
• N-Benzyl-o-phenylenediamine
• N-benzyl-benzene-1,2-diamine
• 2-(Benzylamino)aniline
• N-benzylbenzene-1,2-diamine
• ZOBQXWFQMOJTJF-UHFFFAOYSA-N
• (2-aminophenyl)benzylamine
• N1-Benzyl-benzene-1,2-diamine
• 1-N-benzylbenzene-1,2-diamine
• N-(2-aminophenyl)-N-benzylamine
• [N-(2-Aminophenyl)]-benzylamine
• K
• 1,2-Benzenediamine, N(1)-(phenylmethyl)-
• 5822-13-9
• Y10422
• DTXSID90370744
• AKOS005535599
• CS-M2852
• STK664156
• AC-29633
• ALBB-025356
• 1,2-Benzenediamine, N-(phenylmethyl)-
• SB37789
• MFCD03094682
• DB-087480
• N-benzyl o-phenylenediamine
• PS-5797
• 1,2-benzenediamine, N-(phenylmethyl)-, hydrochloride
• F1911-3671
• SCHEMBL396451

• MDL： MFCD03094682
• Inchi： 1S/C13H14N2/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10,14H2
• InChI Key： ZOBQXWFQMOJTJF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.7

Experimental Properties

• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-165 ºC (toluene )
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines